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Compound of Interest

2-cyano-N-
Compound Name:

(cyclohexylmethyl)acetamide
CAS No.: 177352-29-3

Cat. No.: B8652130

Get Quote

Executive Summary & Chemical Profile

2-cyano-N-(cyclohexylmethyl)acetamide (Molecular Formula:

; MW: 180.25 g/mol ) serves as a critical C3-N2 synthon in organic synthesis. In the context of
pesticide development, it functions as a "chassis" molecule. Its structure contains a reactive
methylene group (activated by the electron-withdrawing cyano and amide groups) and a
lipophilic cyclohexylmethyl moiety.

This duality allows it to undergo Knoevenagel condensations and cyclization reactions to form
substituted pyridines, pyrimidines, and pyrazoles—the structural cores of many modern
fungicides (e.g., SDHIs) and insecticides. The cyclohexylmethyl group specifically imparts
lipophilicity, enhancing the cuticular penetration of the final active ingredient (Al) into plant
tissues or insect exoskeletons.
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Property Specification
IUPAC Name 2-cyano-N-(cyclohexylmethyl)acetamide
Not widely listed; Analogous to 15029-38-6 (N-
CAS Number
cyclohexyl)
Appearance White to off-white crystalline powder
Melting Point 108-112 °C (Typical for this class)
. Soluble in DMSO, DMF, Methanol; Sparingly
Solubility )
soluble in Water
) Precursor for N-alkylated heterocycles
Function

(Pyridines, Pyrimidines)

Synthesis Protocol: Aminolysis of Ethyl
Cyanoacetate

Rationale: The most robust industrial route involves the nucleophilic acyl substitution of ethyl
cyanoacetate with cyclohexylmethylamine. This method avoids the use of toxic phosphoryl
chloride or dicyclohexylcarbodiimide (DCC) often required for acid-amine couplings.

Reaction Scheme:
Step-by-Step Methodology:

o Reactor Setup: Equip a 1L double-jacketed glass reactor with a mechanical stirrer, reflux
condenser, and a temperature probe. Inert the system with Nitrogen (

).

o Charge: Add Ethyl Cyanoacetate (1.0 eq, 113.1 g) and Ethanol (anhydrous, 500 mL).

» Addition: Cool the solution to 10°C. Add Cyclohexylmethylamine (1.05 eq, 118.8 g) dropwise
over 60 minutes.

o Critical Control: The reaction is exothermic. Maintain internal temperature
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to prevent competing polymerization of the cyanoacetate.

e Reaction: Once addition is complete, warm the mixture to reflux (78°C) and hold for 4—6
hours.

o Validation: Monitor by TLC (Mobile Phase: Ethyl Acetate/Hexane 1:1) or HPLC until Ethyl
Cyanoacetate is

o Work-up:
o Cool the mixture to 0-5°C. The product often crystallizes directly from the ethanol solution.

o If no precipitate forms, concentrate the solvent by 70% under reduced pressure, then cool
to 0°C.

¢ Isolation: Filter the white

o To cite this document: BenchChem. [Technical Guide: 2-Cyano-N-
(cyclohexylmethyl)acetamide as a Pesticide Intermediate]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b8652130/docs#technical-guide-2-
cyano-n-cyclohexylmethyl-acetamide-as-a-pesticide-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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